6-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid
Overview
Description
“6-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid” is a chemical compound. Unfortunately, there is limited information available about this specific compound .
Synthesis Analysis
The synthesis of similar compounds, such as “6-fluoro-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid”, has been described in the literature . The method involves using 2,4-dibromoalkylbutyrate as a raw material, and the products are obtained by a three-step reaction .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed . For example, “6-fluoro-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid” has a molecular weight of 196.18 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include bromination, cyclization, and carboxylation.", "Starting Materials": [ "2-hydroxybenzaldehyde", "ethyl acetoacetate", "bromine", "sodium hydroxide", "sulfuric acid", "water", "sodium bicarbonate", "magnesium sulfate", "chloroacetic acid", "triethylamine" ], "Reaction": [ "Step 1: Bromination of 2-hydroxybenzaldehyde with bromine in the presence of sulfuric acid and water to form 2-bromo-2-hydroxybenzaldehyde", "Step 2: Cyclization of 2-bromo-2-hydroxybenzaldehyde with ethyl acetoacetate in the presence of sodium hydroxide to form 6-bromo-3,4-dihydro-2H-1-benzopyran-2-one", "Step 3: Hydrolysis of 6-bromo-3,4-dihydro-2H-1-benzopyran-2-one with sodium hydroxide to form 6-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid", "Step 4: Carboxylation of 6-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid with chloroacetic acid and triethylamine in the presence of sodium bicarbonate to form the final product" ] } | |
CAS RN |
2639442-09-2 |
Product Name |
6-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid |
Molecular Formula |
C10H9BrO3 |
Molecular Weight |
257.1 |
Purity |
95 |
Origin of Product |
United States |
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